Cas no 22105-09-5 (4H-1-Benzopyran-4-one,2-hydroxy-)

• Product Name: 4H-1-Benzopyran-4-one,2-hydroxy-
• CAS No: 22105-09-5
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 275198
• PubChem ID: 54682930
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-hydroxy-
• 4-hydroxychromen-2-one
• 2-Hydroxychromone
• Chromone,2-hydroxy- (6CI,8CI)
• J-515519
• CHEBI:40070
• CBiol_000838
• DTXSID8061472
• 4-Coumarinol
• AM84328
• 4-Hydroxy-chromen-2-one
• FT-0602218
• 4-HYDROXY-1-BENZOPYRAN-2-ONE
• SMR000112320
• 4-Hydroxy-2H-1-benzopyran-2-one (4-Hydroxycoumarin)
• 2-Hydroxy-4H-1-benzopyran-4-one
• MEGxm0_000452
• MFCD00006856
• DTXSID50944748
• Z56922074
• 4-hydroxy-2-oxo-2H-1-benzopyran
• BRN 0129768
• Q25323691
• 4-Hydroxy-2H-chromen-2-one
• 4-hydroxy-2H-benzo[b]pyran-2-one
• NCGC00179970-01
• hydroxychromone
• 4-Monohydroxycoumarin
• PD016118
• ICCB4_000134
• 5-18-01-00378 (Beilstein Handbook Reference)
• 4H-1-Benzopyran-4-one, 2-hydroxy-
• AI3-52393
• SCHEMBL131312
• AKOS037515220
• 1076-38-6
• HY-N6856
• C20414
• F0266-2972
• SY001614
• NSC 11889
• BCP31120
• X954ZLL2RD
• BRD-K48844111-001-01-4
• WARFARIN SODIUM IMPURITY B [EP IMPURITY]
• 4-hydroxy-coumarin
• FT-0660645
• 4-hyroxycoumarin
• 4-HYDROXYCOUMARIN [USP IMPURITY]
• 4-Hydroxy-2H-1-benzopyran-2-one
• SR-01000389319-1
• Benzotetronic acid
• J-620003
• 4HC
• 4-Hydroxy-2H-chromen-2-one #
• STR01861
• WLN: T66 BOVJ EQ
• SCHEMBL1961365
• HMS1607G02
• 4- Hydroxycoumarin
• 4-Hydroxycoumarin, Vetec(TM) reagent grade, 98%
• NSC-11889
• DB03410
• NCI60_000453
• EINECS 214-060-2
• AC-13227
• H0235
• NS00014742
• ACon1_001952
• 4hydroxycoumarin
• 4-Hydroxycoumarin, 98%
• 4-Hydroxy Coumarin;4-Coumarinol;4-Hydroxy-2H-chromen-2-one
• AKOS000119142
• EN300-17333
• 4-Hydroxy coumarin
• CS-0015925
• BDBM50055710
• 4-HYDROXY-1-BENZOPYRAN-2-ONE; 4-HYDROXYCOUMARIN
• InChI=1/C9H6O3/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5,10
• SR-01000389319
• CHEMBL301141
• D71127
• UNII-X954ZLL2RD
• 2H-1-BENZOPYRAN-2-ONE, 4-HYDROXY-
• 4-hydroxy-2-chromenone
• 22105-09-5
• 4-hydroxyl coumarin
• NSC11889
• 4-Hydroxycoumarin
• MLS004491719
• BB 0220623
• Coumarin, 4-hydroxy-
• EU-0066799
• 4-Hydroxycoumarine
• 4-Hydroxy-1-benzopyran-2-one; 4-Coumarinyl alcohol
• BBL027616
• STK801816
• DB-014485
• AH-034/32464035

• Inchi： 1S/C9H6O3/c10-7-5-9(11)12-8-4-2-1-3-6(7)8/h1-5,10H
• InChI Key： VXIXUWQIVKSKSA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives